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Fundamental Data & Research Context

The table below summarizes key information for 2-Ethenylfuran (also known as 2-vinylfuran) from the

National Institute of Standards and Technology (NIST) and a biomedical database [1] [2].

Property Value / Information

Chemical Formula C6H6O [1]

Molar Mass 94.113 g/mol [1]

CAS Registry
Number

1487-18-9 [2]

PubChem CID 73881 [2]

Key Databases NIST Web Thermo Tables (Thermophysical data) [1]; Human Breathomics

Database (Biomedical context) [2]

The Human Breathomics Database identifies 2-Ethenylfuran as a volatile organic compound (VOC)

found in the healthy human body, referenced in a 2014 review in the Journal of Breath Research [2]. This
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strongly suggests that detection techniques like Gas Chromatography-Mass Spectrometry (GC-MS),

commonly used in breathomics, are applicable for analyzing this compound.

Diagram of a Generic VOC Detection Workflow

Based on the context that 2-Ethenylfuran is a breath VOC, here is a flowchart of a typical GC-MS-based

detection workflow. You can adapt this diagram with specific details as you find them.
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(e.g., Breath, Air)

Pre-concentration
(Trap/Pre-column)

Injection into GC

Separation
(Gas Chromatography Column)

Detection & Analysis
(Mass Spectrometer)

Data Output
(Compound Identification & Quantification)

Click to download full resolution via product page

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s3711287?utm_src=pdf-body
https://www.smolecule.com/products/s3711287?utm_src=pdf-body-img
https://www.smolecule.com/products/s3711287?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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